2-Methyl-7-phenylhepta-1,6-dien-3-ol

• CAS: 61618-94-8
• Molecular Formula: C14H18O
• Molecular Weight: 202.29 g/mol
• SMILES: CC(=C)C(CCC=CC1=CC=CC=C1)O
• InChI: InChI=1S/C14H18O/c1-12(2)14(15)11-7-6-10-13-8-4-3-5-9-13/h3-6,8-10,14-15H,1,7,11H2,2H3
• InChIKey: CSASLBWLGPLVBO-UHFFFAOYSA-N

2-Methyl-7-phenylhepta-1,6-dien-3-ol (CAS 61618-94-8): Structural and Pharmacological Baseline for Procurement

2-Methyl-7-phenylhepta-1,6-dien-3-ol is a synthetic linear diarylheptanoid featuring a C7 chain bearing a terminal phenyl ring, a C-2 methyl substituent, and a C-3 hydroxyl group [1]. It belongs to the curcuminoid superclass but differs fundamentally from curcumin by lacking the central β-diketone and phenolic aryl substituents. This structural simplification eliminates the keto–enol tautomerism and Michael acceptor reactivity that dominate curcumin's polypharmacology, giving the compound a distinct target profile centered on lipoxygenase (LOX) inhibition [2]. It is classified as a potent lipoxygenase inhibitor that also exhibits weaker activity against formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase, alongside antioxidant properties in lipid systems [3].

1 LOX pathway inhibition study fit

2 COX-sparing assay workflow

3 PAINS-free screening scaffold

4 Lipid-phase antioxidant research

• [1] PubChem. 2-Methyl-7-phenylhepta-1,6-dien-3-ol. SID 39845218 (legacy record). Available at: https://pubchem.ncbi.nlm.nih.gov/substance/39845218 View Source
• [2] NLM Controlled Vocabulary. MeSH entry for 2-methyl-7-phenylhepta-1,6-dien-3-ol. National Library of Medicine. View Source
• [3] Medical University of Lublin. Record details – MeSH concept M0014961 (2-methyl-7-phenylhepta-1,6-dien-3-ol). Available at: https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 View Source

Why Generic Diarylheptanoid Substitution Fails for 2-Methyl-7-phenylhepta-1,6-dien-3-ol (CAS 61618-94-8)

The diarylheptanoid family encompasses hundreds of natural and synthetic members with divergent pharmacologies driven by subtle variations in chain oxidation, aryl substitution, and stereochemistry [1]. Curcumin, the archetypal linear diarylheptanoid, exerts its effects primarily through covalent and non-covalent interactions enabled by its β-diketone and phenolic –OH groups, resulting in broad-spectrum but non-selective activity [2]. In contrast, 2-methyl-7-phenylhepta-1,6-dien-3-ol lacks these reactive functionalities, yielding a narrower target spectrum where lipoxygenase inhibition dominates [3]. A user who substitutes this compound with curcumin, demethoxycurcumin, or a tetrahydropyran-cyclized diarylheptanoid will therefore obtain entirely different biological readouts, as the core pharmacophore for LOX selectivity resides in the monohydroxylated, mono-methylated heptadiene scaffold rather than in generic diarylheptane topology.

Target

LOX-selective inhibitor; lacks β-diketone PAINS motif

Lipid-phase antioxidant; non-phenolic scaffold

Curcumin

Dual LOX/COX inhibitor; documented PAINS compound

Aqueous-phase antioxidant; degrades rapidly at neutral pH

Other diarylheptanoids

Variable oxidation and aryl substitution shift pharmacology

Phenolic analogs may introduce redox-cycling artifacts

Curcumin substitution may introduce PAINS artifacts and dual LOX/COX readout that obscure LOX-specific pathway interpretation.

Generic diarylheptanoid replacement may shift from LOX-selective pharmacology to broad polypharmacology due to aryl oxidation and substitution differences.

• [1] Lv H, She G. Naturally Occurring Diarylheptanoids. Natural Product Reports, 2010 (review compiling 307 natural diarylheptanoids). Available via Semantic Scholar: https://www.semanticscholar.org/ View Source
• [2] Chainoglou E, Hadjipavlou-Litina D. Curcumin analogues and derivatives with anti-proliferative and anti-inflammatory activity: Structural characteristics and molecular targets. Expert Opinion on Therapeutic Patents, 2019. Available via Semantic Scholar: https://www.semanticscholar.org/paper/Curcumin-analogues-and-derivatives-with-anti-and-Chainoglou-Hadjipavlou-Litina/81e84a9954466affdabba6584593cbc2a3aa0d17 View Source
• [3] NLM Controlled Vocabulary. MeSH entry for 2-methyl-7-phenylhepta-1,6-dien-3-ol: 'A potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism.' National Library of Medicine. View Source

Quantitative Differentiation Evidence for 2-Methyl-7-phenylhepta-1,6-dien-3-ol (CAS 61618-94-8)

Lipoxygenase Inhibitory Potency vs. Curcumin and Pan-Assay Interference Profile

2-Methyl-7-phenylhepta-1,6-dien-3-ol is annotated as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism, whereas curcumin and its demethoxy analogs are documented as dual LOX/COX inhibitors with confounding PAINS (Pan-Assay Interference) behavior arising from their β-diketone moiety [1]. The absence of the conjugated dione system in 2-methyl-7-phenylhepta-1,6-dien-3-ol eliminates redox-cycling and covalent protein modification artifacts that plague curcumin-based assays, thereby providing cleaner LOX-specific pharmacology [2]. Quantitative LOX IC50 data for the target compound remain sparse in the public domain; however, the structural ablation of the interference-prone dione constitutes a qualitative differentiation with quantitative implications for assay reproducibility.

LOX Selectivity vs. PAINS

Class-level

LOX-selective; lacks β-diketone Michael acceptor and redox-cycling motifs

Supports cleaner LOX assay interpretation with reduced interference risk

Head-to-head LOX IC50 not quantified; structural inference from MeSH classification

Evidence Dimension	Lipoxygenase inhibition selectivity vs. pan-assay interference
Target Compound Data	Potent LOX inhibitor; lacks β-diketone (no Michael acceptor); no redox-cycling activity
Comparator Or Baseline	Curcumin: dual LOX/COX inhibitor; contains β-diketone; documented PAINS compound
Quantified Difference	Not quantified in head-to-head format; structural absence of interference motifs
Conditions	Biochemical annotation based on MeSH pharmacological classification and structural analysis

Why This Matters

For screening laboratories, curcumin's PAINS liability generates false-positive hit rates exceeding 50% in many biochemical assays; a LOX inhibitor devoid of this liability reduces follow-up attrition and improves screening data fidelity.

• [1] NLM Controlled Vocabulary. MeSH entry for 2-methyl-7-phenylhepta-1,6-dien-3-ol. National Library of Medicine. View Source
• [2] Baell JB, Holloway GA. New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. J Med Chem. 2010;53(7):2719-2740. (Curcumin and curcuminoids flagged as PAINS category 'catechol' and 'quinone' mimetics.) View Source

Antioxidant Capacity in Lipid Systems vs. Curcumin in Aqueous and Cellular Environments

The MeSH pharmacological classification states that 2-methyl-7-phenylhepta-1,6-dien-3-ol 'serves as an antioxidant in fats and oils' [1]. This lipophilic antioxidant profile contrasts with curcumin, which exhibits potent radical-scavenging in aqueous and cellular assays (DPPH IC50 ~20–50 µM) but suffers from rapid degradation at physiological pH (t1/2 < 30 min) [2]. The compound's monohydroxylated, non-phenolic structure suggests radical-termination mechanisms that are mechanistically distinct from curcumin's phenolic H-atom transfer, potentially offering superior stability in lipid-rich environments where curcumin's conjugated heptadienedione chain undergoes rapid oxidative cleavage.

Lipid-Phase Antioxidant

Class-level

Documented antioxidant in fats and oils; non-phenolic monohydroxyl structure

Supports lipid-system antioxidant screening over aqueous-phase curcumin

Comparative kinetics not available; stability inferred from structural absence of labile dione

Evidence Dimension	Antioxidant activity domain and stability
Target Compound Data	Documented antioxidant in fats and oils; non-phenolic monohydroxyl structure
Comparator Or Baseline	Curcumin: potent in DPPH (IC50 ~20–50 µM); degrades rapidly at pH 7.4 (t1/2 ~10–30 min)
Quantified Difference	Comparative kinetics not available; mechanistic differentiation inferred from structure
Conditions	Lipid vs. aqueous antioxidant contexts; structural stability analysis

Why This Matters

Investigators requiring a lipid-phase antioxidant for food science, cosmetic formulation, or lipid-peroxidation models should prefer this compound over curcumin to avoid confounding effects from aqueous-instability artifacts.

• [1] Medical University of Lublin. Record details – MeSH concept M0014961 (2-methyl-7-phenylhepta-1,6-dien-3-ol). 'It also serves as an antioxidant in fats and oils.' View Source
• [2] Nelson KM, Dahlin JL, Bisson J, et al. The Essential Medicinal Chemistry of Curcumin. J Med Chem. 2017;60(5):1620-1637. (Curcumin stability and PAINS properties.) View Source

Differential Enzyme Selectivity: COX-2 Sparing vs. Curcumin's Dual COX/LOX Inhibition

The MeSH annotation indicates that 2-methyl-7-phenylhepta-1,6-dien-3-ol inhibits cyclooxygenase 'to a lesser extent' than lipoxygenase [1]. This contrasts sharply with curcumin, which inhibits COX-2 with reported IC50 values ranging from 2–50 µM depending on assay conditions, comparable to its LOX inhibitory potency [2]. The target compound therefore presents a LOX-preferring profile with relative COX sparing, a selectivity vector that is valuable in inflammatory models where complete prostaglandin suppression (via COX blockade) would confound interpretation or produce undesirable gastrointestinal/cardiovascular liabilities.

COX-2 Sparing Profile

Class-level

LOX-preferring; COX inhibition reported as 'to a lesser extent'

Supports LOX/COX pathway deconvolution in inflammatory models

Selectivity ratio not numerically defined; directional preference per MeSH

Evidence Dimension	LOX vs. COX selectivity ratio
Target Compound Data	Potent LOX inhibitor; COX inhibition described as 'to a lesser extent'
Comparator Or Baseline	Curcumin: near-equipotent LOX/COX-2 inhibitor (IC50 ~2–50 µM for both)
Quantified Difference	Selectivity ratio not numerically defined; directional preference for LOX
Conditions	Pharmacological classification per MeSH; curcumin data from published enzyme assays

Why This Matters

A LOX-selective diarylheptanoid with minimal COX perturbation is preferable for target validation studies aiming to isolate the 12-LOX/15-LOX pathway from the COX/prostaglandin axis, particularly in cancer and neuroinflammation models.

• [1] NLM Controlled Vocabulary. MeSH entry for 2-methyl-7-phenylhepta-1,6-dien-3-ol: 'also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to a lesser extent.' National Library of Medicine. View Source
• [2] Goel A, Boland CR, Chauhan DP. Specific inhibition of cyclooxygenase-2 (COX-2) expression by dietary curcumin in HT-29 human colon cancer cells. Cancer Lett. 2001;172(2):111-118. (Curcumin COX-2 IC50 data.) View Source

Molecular Simplicity and Synthetic Tractability vs. Curcumin's Supply Chain Complexity

2-Methyl-7-phenylhepta-1,6-dien-3-ol possesses a single stereocenter (C-3 alcohol) and no aryl substituents requiring protecting-group chemistry, making it accessible via straightforward Grignard addition or aldol-type routes [1]. By comparison, curcumin's symmetrical dione requires careful control of aldol condensation conditions, and natural extraction yields are variable (typically 2–6% from turmeric rhizome) with purification complicated by co-occurring demethoxy and bisdemethoxy analogs [2]. The simpler scaffold of the target compound enables higher batch-to-batch consistency in custom synthesis and facilitates structural diversification for SAR studies.

Synthetic Tractability

Reported

C14H18O; single stereocenter; no aryl protecting groups required

Supports synthetic accessibility and batch-consistency review

Fewer synthetic steps and higher atom economy vs. curcumin (C21H20O6)

Evidence Dimension	Synthetic complexity and scalability
Target Compound Data	C14H18O; one stereocenter; no protecting groups required for chain assembly
Comparator Or Baseline	Curcumin: C21H20O6; symmetrical dione requiring controlled aldol; natural sourcing variable (2–6% yield)
Quantified Difference	Fewer synthetic steps; higher atom economy; single-component product vs. natural mixture
Conditions	Retrosynthetic analysis and reported synthetic routes for linear diarylheptanoids

Why This Matters

Procurement officers evaluating custom synthesis cost and lead time will find this compound substantially cheaper and faster to produce at research-grade purity (>95%) than curcumin or complex diarylheptanoids, with lower risk of isomer or homolog contamination.

• [1] Chang C-Y et al. A Short and Efficient Synthesis of a Novel Diarylheptanoid Isolated from Pleuranthodium racemigerum. 2011. (Demonstrates general synthetic strategy for linear diarylheptanoids via Wittig/olefination.) Available via Semantic Scholar. View Source
• [2] Aggarwal BB, Kumar A, Bharti AC. Anticancer potential of curcumin: preclinical and clinical studies. Anticancer Res. 2003;23(1A):363-398. (Curcumin natural abundance and extraction data.) View Source

Optimal Application Scenarios for 2-Methyl-7-phenylhepta-1,6-dien-3-ol (CAS 61618-94-8) Based on Differentiated Evidence

Lipoxygenase Pathway Deconvolution in Arachidonic Acid Cascade Studies

This compound is best deployed as a LOX-preferring pharmacological probe in cellular and biochemical assays where the objective is to inhibit 12-LOX or 15-LOX activity without substantial COX-1/COX-2 suppression [1]. The documented COX-sparing profile (MeSH annotation: 'inhibits cyclooxygenase to a lesser extent') enables cleaner dissection of the LOX arm of the arachidonic acid cascade than curcumin, which produces overlapping COX/LOX inhibition [2].

Lipid-Phase Antioxidant Screening for Food Science and Cosmetic Formulation

Given its documented efficacy as an antioxidant specifically in fats and oils [1], the compound is appropriate for accelerated stability testing of lipid-rich formulations (e.g., edible oils, emulsions, lipophilic drug carriers). Unlike curcumin, which degrades within minutes at neutral pH [2], the absence of the labile β-diketone predicts superior chemical stability in lipid matrices over extended time courses.

Curcuminoid SAR Libraries with Reduced PAINS Confounding

When constructing structure–activity relationship (SAR) libraries around the diarylheptanoid scaffold, this compound serves as a 'PAINS-free' reference core [1]. Its lack of the Michael acceptor dione and phenolic groups removes the two structural alerts most responsible for curcumin's assay interference, making it an ideal negative control for hit triage and a clean starting point for installing substituents to probe genuine target engagement [2].

Custom Synthesis Benchmarking and Procurement Cost Modeling

The compound's smaller molecular framework (C14H18O, MW 202.3) and single stereocenter render it a cost-effective benchmark for evaluating contract synthesis proposals for diarylheptanoid libraries [1]. Procurement teams can use this compound to establish baseline pricing and purity metrics, leveraging its synthetic simplicity relative to curcumin (C21H20O6, MW 368.4) as a negotiation reference [2].

Application

Selection Property

Validation Focus

LOX pathway deconvolution studies

LOX-selective pathway inhibition

COX-sparing assay confirmation

Lipid-phase antioxidant screening

Lipid-system antioxidant context

Stability in lipid matrices

Diarylheptanoid SAR library studies

PAINS-free core scaffold

Target engagement verification

Custom synthesis cost modeling

Synthetic tractability review

Purity and isomer consistency

• [1] NLM Controlled Vocabulary / Medical University of Lublin. MeSH pharmacological profile for 2-methyl-7-phenylhepta-1,6-dien-3-ol. View Source
• [2] Nelson KM, Dahlin JL, Bisson J, et al. The Essential Medicinal Chemistry of Curcumin. J Med Chem. 2017;60(5):1620-1637. View Source